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Compound of Interest

Compound Name: Taltobulin intermediate-11
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of Taltobulin intermediate-11, a key component in
the synthesis of the potent anti-cancer agent Taltobulin. Taltobulin is a synthetic analogue of the
natural product hemiasterlin and functions as a powerful tubulin inhibitor, disrupting microtubule
polymerization, which leads to mitotic arrest and apoptosis in cancer cells.[1][2][3][4][5] This
document summarizes the core physicochemical properties of Taltobulin intermediate-11 and
contextualizes its role in the broader synthesis of Taltobulin.

Physicochemical Data

The fundamental molecular properties of Taltobulin intermediate-11 are detailed below. This
data is essential for researchers working on the synthesis and characterization of Taltobulin
and its analogues.

Compound Molecular Formula Molecular Weight ( g/mol )

Taltobulin intermediate-11 C17H25N0O4 307.38[3]

Synthesis and Logical Relationships

Taltobulin is synthesized through a convergent approach, which involves the preparation of
several key intermediates that are subsequently coupled to form the final active molecule.[5]
Taltobulin intermediate-11 is one of these crucial building blocks. The following diagram
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Caption: Logical workflow for identifying Taltobulin intermediate-11 data.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis of Taltobulin intermediate-11 are not
extensively available in the public domain. The synthesis of Taltobulin itself is described as a
convergent process involving the coupling of distinct building blocks.[5]
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The mechanism of action of the final compound, Taltobulin, involves the inhibition of tubulin
polymerization. This disruption of microtubule dynamics leads to cell cycle arrest in the mitotic
phase and subsequently induces apoptosis.[1][2][3][4] While this is the known signaling
pathway for Taltobulin, specific signaling studies focusing on Taltobulin intermediate-11 are
not publicly documented, as it is primarily a precursor in the synthesis of the active drug.

The following diagram illustrates the established signaling pathway for Taltobulin.
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Caption: Taltobulin's mechanism of action leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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